Cas no 2228274-94-8 (2-(2-methyloxolan-3-yl)prop-2-en-1-amine)

• Product Name: 2-(2-methyloxolan-3-yl)prop-2-en-1-amine
• CAS No: 2228274-94-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6396287
• PubChem ID: 165735515
• Update Time: 2025-06-25

2-(2-methyloxolan-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxolan-3-yl)prop-2-en-1-amine
• EN300-1797196
• 2228274-94-8

• Inchi： 1S/C8H15NO/c1-6(5-9)8-3-4-10-7(8)2/h7-8H,1,3-5,9H2,2H3
• InChI Key： ICAUDTRLCSNPDR-UHFFFAOYSA-N
• SMILES： O1CCC(C(=C)CN)C1C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-methyloxolan-3-yl)prop-2-en-1-amine

Introduction to 2-(2-methyloxolan-3-yl)prop-2-en-1-amine (CAS No: 2228274-94-8)

2-(2-methyloxolan-3-yl)prop-2-en-1-amine, identified by the CAS number 2228274-94-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising an oxolane ring linked to an amine-substituted propenyl group, has garnered attention due to its potential applications in drug discovery and molecular medicine. The oxolane moiety, also known as an ethylene oxide derivative, introduces a rigid cyclic structure that can influence the compound's biological activity and pharmacokinetic properties. The presence of the amine group at the propenyl position further enhances its utility as a building block for more complex pharmacophores.

The synthesis of 2-(2-methyloxolan-3-yl)prop-2-en-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the oxolane ring typically requires catalytic hydrogenation or metal-catalyzed reactions, while the introduction of the amine functionality can be achieved through nucleophilic substitution or reductive amination strategies. These synthetic pathways underscore the compound's complexity and the meticulous planning required to achieve high yields and purity. Recent advancements in catalytic systems have enabled more efficient and sustainable methods for constructing such heterocyclic compounds, aligning with global trends toward green chemistry.

In the realm of pharmaceutical research, 2-(2-methyloxolan-3-yl)prop-2-en-1-amine has been explored for its potential role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The oxolane ring is known to impart favorable properties such as increased metabolic stability and improved solubility, which are critical factors in drug design. Additionally, the amine group serves as a versatile handle for further derivatization, allowing chemists to fine-tune the compound's pharmacological profile. Several computational studies have predicted that derivatives of this scaffold may exhibit inhibitory activity against specific enzymes or receptors, making them promising candidates for further investigation.

Recent experimental studies have begun to elucidate the biological activity of 2-(2-methyloxolan-3-yl)prop-2-en-1-amine and its analogs. In vitro assays have shown that certain derivatives exhibit moderate inhibition of enzymes involved in inflammatory responses, suggesting a potential therapeutic benefit in conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, preliminary in vivo studies in animal models have demonstrated that these compounds can modulate immune cell function without significant off-target effects. These findings are particularly encouraging given the growing recognition of inflammation as a key driver in various chronic diseases.

The structural versatility of 2-(2-methyloxolan-3-yl)propenylamine makes it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and quantum mechanical calculations, researchers can predict how different substituents might interact with biological targets. This approach has led to the identification of novel analogs with enhanced potency and selectivity. For instance, modifications at the propenyl position or within the oxolane ring have been shown to significantly alter binding affinity and pharmacokinetic profiles. Such insights are invaluable for optimizing lead compounds toward clinical development.

The role of CAS No: 2228274-94-8 in medicinal chemistry extends beyond its use as a standalone compound. It serves as a valuable intermediate in the synthesis of more complex molecules with tailored biological activities. The ability to functionalize both the oxolane ring and the amine group allows for extensive chemical diversity, enabling researchers to explore multiple therapeutic avenues simultaneously. This flexibility is particularly important in early-stage drug discovery programs where rapid screening and iteration are essential.

As our understanding of disease mechanisms continues to evolve, so too does our appreciation for molecules like 2-(2-methyloxolan-propenylamine). Emerging evidence suggests that targeting specific metabolic pathways or protein-protein interactions may offer new therapeutic strategies for challenging diseases. The unique structural features of this compound make it well-suited for such investigations, providing chemists with a rich palette of molecular tools to explore. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for CAS No 2228274 94 8 are bright, driven by ongoing research into its pharmacological potential and synthetic applications. Innovations in chemical biology and high-throughput screening technologies will continue to accelerate the discovery process, allowing researchers to rapidly assess large libraries of derivatives. As these technologies mature, we can expect to see more compounds like (CAS No: 2228274 - 94 - 8) progress through preclinical testing and into clinical trials. The journey from laboratory discovery to market-ready drug is long and challenging, but compounds with compelling biological profiles like this one hold great promise for addressing unmet medical needs.